3-(4-Hydroxyphenyl)-2-(2-methylpropane-2-sulfonyl)prop-2-enenitrile

• Molecular Formula: C13H15NO3S
• Molecular Weight: 265.33 g/mol
• IUPAC Name: 2-tert-butylsulfonyl-3-(4-hydroxyphenyl)prop-2-enenitrile
• InChI: InChI=1S/C13H15NO3S/c1-13(2,3)18(16,17)12(9-14)8-10-4-6-11(15)7-5-10/h4-8,15H,1-3H3
• InChI Key: OHOYYUBWGANOQD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)S(=O)(=O)C(=CC1=CC=C(C=C1)O)C#N

Description

3-(4-Hydroxyphenyl)-2-(2-methylpropane-2-sulfonyl)prop-2-enenitrile is an α,β-unsaturated acrylonitrile derivative featuring a hydroxyphenyl group at position 3 and a bulky tert-butylsulfonyl (2-methylpropane-2-sulfonyl) group at position 2. The hydroxyphenyl group enables hydrogen bonding, influencing solubility and crystal packing, while the sulfonyl group enhances electrophilicity, affecting reactivity and stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Hydroxyphenyl)-2-(2-methylpropane-2-sulfonyl)prop-2-enenitrile typically involves multiple steps, starting from commercially available precursors. One possible route could involve the following steps:

Formation of the hydroxyphenyl intermediate: This step might involve the reaction of a phenol derivative with appropriate reagents to introduce the hydroxy group.

Introduction of the sulfonyl group: This could be achieved by reacting the intermediate with a sulfonyl chloride in the presence of a base.

Formation of the nitrile group:

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to ensure high yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

3-(4-Hydroxyphenyl)-2-(2-methylpropane-2-sulfonyl)prop-2-enenitrile can undergo various types of chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or aldehyde.

Reduction: The nitrile group can be reduced to form an amine.

Substitution: The sulfonyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a catalyst can be used.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions.

Major Products

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of sulfonamide or sulfonate derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Potential use as a probe or inhibitor in biochemical studies.

Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: Utilized in the production of specialty chemicals or materials.

Mechanism of Action

The mechanism of action of 3-(4-Hydroxyphenyl)-2-(2-methylpropane-2-sulfonyl)prop-2-enenitrile would depend on its specific application. For example, if used as a therapeutic agent, it might interact with specific molecular targets such as enzymes or receptors, modulating their activity and leading to a desired biological effect. The pathways involved could include inhibition of enzyme activity, modulation of signal transduction pathways, or interaction with cellular components.

Comparison with Similar Compounds

Table 1: Substituent Effects on Electronic Properties

Compound Name	Substituents (Position 2/3)	Key Electronic Features	HOMO-LUMO Gap (eV)	Reference
3-(4-Hydroxyphenyl)-2-(4-nitrophenyl)acrylonitrile	4-Nitrophenyl (2), 4-hydroxyphenyl (3)	Strong π-π interactions; nitro enhances electron withdrawal	3.1 (in CHCl₃)
(E)-2-(4-Methylphenyl)sulfonyl-3-(4-nitrophenyl)prop-2-enenitrile	4-Methylsulfonyl (2), 4-nitrophenyl (3)	Dual electron-withdrawing groups; high electrophilicity	Not reported
(2Z)-2-(4-Methylphenyl)-3-(2-naphthyl)prop-2-enenitrile	4-Methylphenyl (2), 2-naphthyl (3)	Extended conjugation; naphthyl enhances fluorescence	2.8 (in THF)
Target Compound	tert-Butylsulfonyl (2), 4-hydroxyphenyl (3)	Moderate electron withdrawal; hydroxyphenyl enables H-bonding	Not reported	—

Key Findings :

• Nitro groups (e.g., in ) lower LUMO energy more effectively than sulfonyl groups, increasing reactivity toward nucleophiles .
• Bulky tert-butylsulfonyl groups in the target compound may reduce π-π stacking compared to planar substituents like naphthyl .

Molecular Packing and Crystal Structure

Hydrogen bonding and π-interactions dictate crystallographic behavior:

Table 2: Crystallographic and Interaction Profiles

Compound Name	Dominant Interactions	Crystal System	Z’ (Independent Molecules)	Reference
(2Z)-3-(4-(Diphenylamino)phenyl)-2-(pyridin-3-yl)prop-2-enenitrile	π-π stacking; C-H···N bonds	Monoclinic	2 (anti/syn conformers)
3-(4-Hydroxyphenyl)-2-(4-nitrophenyl)acrylonitrile	O-H···N (nitrile) and O-H···O (nitro)	Orthorhombic	1
Target Compound	Expected: O-H···O (sulfonyl) and O-H···N	Not reported	—	—

Key Findings :

• Hydroxyphenyl groups facilitate hydrogen bonds with nitriles or sulfonyls, stabilizing crystal lattices .
• Compounds with dual electron-withdrawing groups (e.g., nitro + sulfonyl) exhibit denser packing due to dipole-dipole interactions .

Reactivity and Stability

Table 3: Stability and Solvent Effects

Compound Name	Solvent Stability	Degradation Pathways	Reference
(2Z)-2-(Pyridin-3-yl)-3-(diphenylamino)prop-2-enenitrile	Stable in polar aprotic solvents (THF, DCM)	Photo-oxidation of diphenylamino
3-(4-Bromophenyl)-2-(4-methylsulfonyl)prop-2-enenitrile	Sensitive to nucleophilic attack (e.g., MeOH)	SNAr at bromophenyl site
Target Compound	Expected: Stable in DMSO, unstable in base	Potential hydrolysis of sulfonyl	—

Key Findings :

• Sulfonyl groups enhance resistance to thermal degradation but may hydrolyze under basic conditions .
• Bromo and nitro substituents increase susceptibility to nucleophilic substitution compared to hydroxyphenyl .

Key Findings :

• Acrylonitriles with aromatic substituents are prioritized for optoelectronic applications .
• Sulfonyl-containing derivatives show promise as kinase inhibitors due to their electrophilic nitriles .

Biological Activity

3-(4-Hydroxyphenyl)-2-(2-methylpropane-2-sulfonyl)prop-2-enenitrile, also known by its IUPAC name (2Z)-3-(4-hydroxyphenyl)-2-(2-methylpropane-2-sulfonyl)prop-2-enenitrile, is a synthetic organic compound that has garnered attention for its biological activities. This article provides a detailed examination of its biological effects, including mechanisms of action, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound features a unique structure characterized by a hydroxyphenyl group and a sulfonyl moiety. Its molecular formula is $C_{13}H_{17}N_{1}O_{3}S$, with a molar mass of approximately 273.35 g/mol. The presence of the hydroxy group contributes to its potential reactivity and biological activity.

Structural Formula

$$\text{Structure }\quad \text{ 2Z 3 4 hydroxyphenyl 2 2 methylpropane 2 sulfonyl prop 2 enenitrile}$$

Antioxidant Activity

Research indicates that 3-(4-hydroxyphenyl)-2-(2-methylpropane-2-sulfonyl)prop-2-enenitrile exhibits significant antioxidant properties. A study conducted by Zonidis et al. demonstrated that this compound effectively scavenges free radicals, thereby reducing oxidative stress in cellular models. The mechanism involves the donation of hydrogen atoms from the hydroxyl group, stabilizing free radicals and preventing cellular damage .

Anti-inflammatory Effects

The compound has also been shown to possess anti-inflammatory properties. In vitro studies revealed that it inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophage cell lines. This effect is attributed to the modulation of NF-kB signaling pathways, which play a crucial role in inflammatory responses .

Anticancer Potential

Preliminary investigations into the anticancer properties of 3-(4-hydroxyphenyl)-2-(2-methylpropane-2-sulfonyl)prop-2-enenitrile suggest it may inhibit tumor growth in various cancer cell lines. Notably, it has been tested against breast cancer cells, where it induced apoptosis and cell cycle arrest at the G1 phase. The compound's ability to disrupt mitochondrial function in cancer cells appears to be a key mechanism behind its anticancer activity .

Table: Summary of Biological Activities

Biological Activity	Mechanism of Action	Reference
Antioxidant	Scavenging free radicals; reducing oxidative stress
Anti-inflammatory	Inhibition of cytokine production; modulation of NF-kB
Anticancer	Induction of apoptosis; disruption of mitochondrial function

Case Studies

• Antioxidant Properties : A study published in the Journal of Medicinal Chemistry highlighted the antioxidant capacity of this compound through DPPH radical scavenging assays, demonstrating its potential for use in formulations aimed at reducing oxidative damage .
• Anti-inflammatory Mechanism : Research presented at an international conference on inflammation suggested that the compound effectively reduces inflammation markers in animal models, indicating its potential therapeutic application in chronic inflammatory diseases .
• Cancer Research : A thesis from the University of Huddersfield explored the anticancer effects of various derivatives, including 3-(4-hydroxyphenyl)-2-(2-methylpropane-2-sulfonyl)prop-2-enenitrile, revealing promising results against human breast cancer cell lines .